Cas no 52001-21-5 (Thiophene, 3-(bromomethyl)-2,5-dihydro-4-methyl-, 1,1-dioxide)

• Product Name: Thiophene, 3-(bromomethyl)-2,5-dihydro-4-methyl-, 1,1-dioxide
• CAS No: 52001-21-5
• MF: C₆H₉BrO₂S
• MW: 225.103460073471
• CID: 360877
• PubChem ID: 71365853
• Update Time: 2025-04-19

Thiophene, 3-(bromomethyl)-2,5-dihydro-4-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-(bromomethyl)-2,5-dihydro-4-methyl-, 1,1-dioxide
• 3-(bromomethyl)-4-methyl-2,5-dihydrothiophene 1,1-dioxide
• DTXSID50789237
• 52001-21-5
• 3-(Bromomethyl)-4-methyl-2,5-dihydro-1H-1lambda~6~-thiophene-1,1-dione

• Inchi： 1S/C6H9BrO2S/c1-5-3-10(8,9)4-6(5)2-7/h2-4H2,1H3
• InChI Key： YVBBOZCWCQLLEB-UHFFFAOYSA-N
• SMILES： BrCC1=C(C)CS(C1)(=O)=O

Computed Properties

• Exact Mass: 223.95067
• Monoisotopic Mass: 223.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14